Cas no 22868-60-6 (5-(piperidin-1-yl)furan-2-carbaldehyde)

• Product Name: 5-(piperidin-1-yl)furan-2-carbaldehyde
• CAS No: 22868-60-6
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD02614962
• CID: 258709
• PubChem ID: 601613
• Update Time: 2025-04-19

5-(piperidin-1-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde,5-(1-piperidinyl)-
• 5-(1-piperidinyl)-2-Furancarboxaldehyde
• 5-PIPERIDIN-1-YL-2-FURALDEHYDE
• 5-Piperidin-1-yl-furan-2-carbaldehyde
• 5-piperidin-1-ylfuran-2-carbaldehyde
• 5-(1-Piperidinyl)-2-furaldehyde
• 5-piperidylfuran-2-carbaldehyde
• F2124-0693
• 5-(piperidin-1-yl)furan-2-carbaldehyde
• 5-piperidinofurfural
• Oprea1_203315
• Z57908264
• AKOS000113565
• 5-(1-Piperidinyl)-2-furaldehyde #
• DTXSID50345059
• 5-(1-piperidyl)furan-2-carbaldehyde
• SB61428
• CS-0232672
• XAA86860
• NS-01545
• MFCD02614962
• InChI=1/C10H13NO2/c12-8-9-4-5-10(13-9)11-6-2-1-3-7-11/h4-5,8H,1-3,6-7H
• Oprea1_717332
• 22868-60-6
• SCHEMBL1958677
• Furan-2-carboxaldehyde, 5-(1-piperidyl)-
• EN300-12803
• FT-0713683
• STK946030
• G28363

• MDL： MFCD02614962
• Inchi： 1S/C10H13NO2/c12-8-9-4-5-10(13-9)11-6-2-1-3-7-11/h4-5,8H,1-3,6-7H2
• InChI Key： UEIBBOBGTJMFRM-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1N1CCCCC1

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33.4
• XLogP3: 2.1

Experimental Properties

• Density: 1.147
• Boiling Point: 329.3°Cat760mmHg
• Flash Point: 153°C
• Refractive Index: 1.554
• PSA: 33.45000
• LogP: 2.14740